3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-methyl-2H-chromen-2-one

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-7-hydroxy-8-methylchromen-2-one
• InChI: InChI=1S/C17H12N2O3/c1-9-14(20)7-6-10-8-11(17(21)22-15(9)10)16-18-12-4-2-3-5-13(12)19-16/h2-8,20H,1H3,(H,18,19)
• InChI Key: YLARPSFMGQOMJF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C(=C2)C3=NC4=CC=CC=C4N3)O
• Molecular Formula: C17H12N2O3
• Molecular Weight: 292.29 g/mol

Description

Benzodiazole is a versatile heterocyclic nucleus present in various bioactive compounds. It’s an important class of organic compounds and is present in many marketed drugs like omeprazole, albendazole, astemizole, enviradine, candesarten etc. The combination of benzodiazole with other heterocyclic moieties can provide a new approach to design drug-like molecules.

Synthesis Analysis

In a similar study, the compound N-(1H-1,3-benzodiazol-2-yl)benzamide was synthesized and characterized by 1H NMR, IR, elemental and X-ray analysis. A good quality single crystal was grown by slow evaporation solution growth technique.

Molecular Structure Analysis

The compound crystallizes in a triclinic crystal system with space group P-1. The molecules are arranged in a linear manner and crystal packing is stabilized by N–H···O, N–H···N, C–H···O, C–H···π and π–π intermolecular interactions.

Chemical Reactions Analysis

The synthesis of similar compounds often involves hydroxybenzotriazole (HOBT) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDCl)-mediated reactions.

Future Directions

The medicinal property of benzimidazole is still in great demand and a matter of study to explore new molecules in the field of medicinal chemistry. The combination of benzimidazole with other heterocyclic moieties can provide a new approach to design drug-like molecules.